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Compound of Interest

Compound Name: 1-Butyne

Cat. No.: B089482 Get Quote

This guide provides a detailed overview of the fundamental chemical properties of 1-Butyne,

tailored for researchers, scientists, and professionals in drug development.

Core Properties of 1-Butyne
1-Butyne, also known as ethylacetylene, is a terminal alkyne, a type of hydrocarbon with a

carbon-carbon triple bond at the end of the molecule. Its chemical and physical properties are

crucial for its application in various chemical syntheses. The molecular formula for 1-Butyne is

C4H6.[1][2][3] This indicates that a molecule of 1-Butyne contains four carbon atoms and six

hydrogen atoms.[3]

The molecular weight of a compound is a critical parameter in stoichiometry and reaction

kinetics. For 1-Butyne, the molecular weight is approximately 54.09 g/mol .[1][2][4]

Quantitative Data Summary
For ease of reference and comparison, the key quantitative data for 1-Butyne are summarized

in the table below.
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Property Value

Molecular Formula C4H6

Molecular Weight 54.09 g/mol [1][2]

CAS Registry Number 107-00-6[2]

Density 0.67 g/cm³[1]

Boiling Point 8 °C[1]

Flash Point -61 °C[1]

Molecular Structure Visualization
To provide a clear visual representation of 1-Butyne's structure, the following diagram

illustrates the connectivity of its atoms. The structure is characterized by a four-carbon chain

with a triple bond between the first and second carbon atoms.

Molecular structure of 1-Butyne

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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